N-phenethyl-2-(phenylsulfonamido)thiazole-4-carboxamide

• IUPAC Name: 2-(benzenesulfonamido)-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C18H17N3O3S2/c22-17(19-12-11-14-7-3-1-4-8-14)16-13-25-18(20-16)21-26(23,24)15-9-5-2-6-10-15/h1-10,13H,11-12H2,(H,19,22)(H,20,21)
• InChI Key: CZVZCDLAFUGVKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CSC(=N2)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H17N3O3S2
• Molecular Weight: 387.5 g/mol

Description

“N-phenethyl-2-(phenylsulfonamido)thiazole-4-carboxamide” is a chemical compound that belongs to the class of thiazoles. Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazoles have been found to undergo various chemical reactions due to the presence of nitrogen and sulfur in the ring. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic and Anti-inflammatory Activity

. This makes them potentially useful in the treatment of conditions characterized by pain and inflammation.

Antimicrobial and Antifungal Activity

. This suggests that they could be used in the development of new antimicrobial and antifungal agents.

Antiviral Activity

. This indicates that they could be explored further for potential use in antiviral therapies.

Diuretic Activity

. Diuretics help the body get rid of excess fluid, mainly water and sodium.

Anticonvulsant Activity

. Anticonvulsants are a diverse group of pharmacological agents used in the treatment of epileptic seizures.

Neuroprotective Activity

. Neuroprotective drugs are those that protect the neurons from degeneration and injury, thus they are used in conditions like Alzheimer’s disease, Parkinson’s disease, and stroke.

Antitumor and Cytotoxic Activity

. This suggests that they could be used in the development of new anticancer therapies.

Future Directions

Thiazoles, including “N-phenethyl-2-(phenylsulfonamido)thiazole-4-carboxamide”, present a promising area for future research due to their wide range of biological activities. Future work could focus on synthesizing new thiazole derivatives and evaluating their biological activities.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole compounds are known for their aromaticity, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom , which could be key in its interaction with its targets.

Biochemical Pathways

Thiazole derivatives have been found to affect a wide range of biological pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole compounds are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could impact the bioavailability of the compound.

Result of Action

Thiazole derivatives have been associated with a range of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .